Cas no 71418-30-9 (6,10-Nonacosanediol)

• Product Name: 6,10-Nonacosanediol
• CAS No: 71418-30-9
• MF: C₂₉H₆₀O₂
• MW: 440.785510063171
• CID: 531044
• PubChem ID: 5320188
• Update Time: 2025-04-19

6,10-Nonacosanediol Chemical and Physical Properties

Names and Identifiers

• 6,10-Nonacosanediol
• nonacosane-6,10-diol
• Nonacosanediol-6,10
• 71418-30-9
• DTXSID20415773

• Inchi： 1S/C29H60O2/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-25-29(31)27-23-26-28(30)24-21-6-4-2/h28-31H,3-27H2,1-2H3
• InChI Key： CCWIJOSUZUGYSX-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCC(CCCC(CCCCC)O)O

Computed Properties

• Exact Mass: 440.45933115g/mol
• Monoisotopic Mass: 440.45933115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 26
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.3
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols